Cas no 535936-86-8 (Methyl 2-amino-2-cyclopropylacetate hydrochloride)

• Product Name: Methyl 2-amino-2-cyclopropylacetate hydrochloride
• CAS No: 535936-86-8
• MF: C₆H₁₂ClNO₂
• MW: 165.617980957031
• MDL: MFCD12031219
• CID: 92934
• PubChem ID: 46863945
• Update Time: 2025-06-08

Methyl 2-amino-2-cyclopropylacetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-2-cyclopropylacetate hydrochloride
• methyl-2-amino-2-cyclopropyla cetate hydrochloride
• Methyl 2-(1-aminocyclopropyl)acetate hydrochloride
• Methyl 2-Amino-2-cyclopropaneacetate hydrochloride
• methyl amino(cyclopropyl)acetate hydrochloride
• Methyl (amino)(cyclopropyl)acetate hydrochloride
• METHYL-2-AMINO-2-CYCLOPROPYLACETATE HCL
• methyl-2-amino-2-cyclopropylacetatehydrochloride
• (R)-Methyl 2-amino-2-cyclopropylacetate hydrochloride
• AMINO-CYCLOPROPYL-ACETIC ACID METHYL ESTER HYDROCHLORIDE
• AK173986
• PubChem14421
• SRMSADQSMWKRRW-UHFFFAOYSA-N
• EN300-96532
• SY065840
• AMY36690
• AKOS015847479
• MFCD12031219
• DS-3044
• Cyclopropaneaceticacid,a-amino-,methyl ester,hydrochloride(1:1)
• F52092
• METHYL 2-AMINO-2-CYCLOPROPYLACETATE;HCL
• 535936-86-8
• AC-29684
• A7795
• J-522657
• 2-Cyclopropylglycine Methyl Ester HCl
• L-Cyclopropylglycine methyl ester hydrochloride
• methyl2-amino-2-cyclopropylacetatehydrochloride
• HY-W005014
• methyl-2-amino-2-cyclopropylacetate hydrochloride
• DTXSID20676903
• Methyl amino(cyclopropyl)acetate--hydrogen chloride (1/1)
• SCHEMBL3838599
• CS-W005014
• methyl 2-amino-2-cyclopropylacetate hcl
• FT-0682346
• methyl 2-amino-2-cyclopropylacetate;hydrochloride
• PD196427
• DB-071717
• 826-937-2
• KWA93686

• MDL： MFCD12031219
• Inchi： 1S/C6H11NO2.ClH/c1-9-6(8)5(7)4-2-3-4;/h4-5H,2-3,7H2,1H3;1H
• InChI Key： SRMSADQSMWKRRW-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C(C1CC1)N)=O

Computed Properties

• Exact Mass: 165.05600
• Monoisotopic Mass: 165.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3

Experimental Properties

• Color/Form: No data available
• Density: 1.147
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.498
• PSA: 52.32000
• LogP: 1.39900
• Vapor Pressure: No data available

Methyl 2-amino-2-cyclopropylacetate hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：IRRITANT
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 2-amino-2-cyclopropylacetate hydrochloride

Methyl 2-amino-2-cyclopropylacetate hydrochloride (CAS No. 535936-86-8): A Comprehensive Overview

Methyl 2-amino-2-cyclopropylacetate hydrochloride, identified by its CAS number 535936-86-8, is a compound of significant interest in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and a promising candidate for further investigation.

The molecular structure of Methyl 2-amino-2-cyclopropylacetate hydrochloride consists of a cyclopropyl group attached to an acetate moiety, with an amino group at the alpha position. This configuration imparts distinctive reactivity and binding characteristics, which are being explored for various pharmacological targets. The cyclopropyl ring, in particular, is known for its ability to interact with biological systems in unique ways, often leading to high affinity and selectivity in drug design.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways effectively. Methyl 2-amino-2-cyclopropylacetate hydrochloride has been studied for its potential role in inhibiting enzymes and receptors involved in metabolic disorders, inflammation, and other diseases. Its ability to mimic natural amino acids while maintaining structural integrity makes it a versatile building block for peptidomimetics and enzyme inhibitors.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Preclinical studies have suggested that derivatives of Methyl 2-amino-2-cyclopropylacetate hydrochloride may exhibit neuroprotective properties by interacting with specific neurotransmitter receptors. These findings are particularly intriguing given the increasing prevalence of neurodegenerative diseases worldwide, highlighting the need for innovative therapeutic strategies.

The synthesis of Methyl 2-amino-2-cyclopropylacetate hydrochloride presents unique challenges due to the stability and reactivity of the cyclopropyl group. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. Techniques such as asymmetric hydrogenation and enzymatic resolution have been employed to optimize the synthesis pathway, ensuring that the final product meets stringent quality standards.

Pharmaceutical companies are increasingly investing in the development of novel APIs (Active Pharmaceutical Ingredients) derived from such intermediates. The versatility of Methyl 2-amino-2-cyclopropylacetate hydrochloride as a starting material allows for the creation of a wide range of derivatives with tailored pharmacological properties. This flexibility is crucial for addressing diverse therapeutic needs and underscores the compound's significance in modern drug discovery.

The safety profile of Methyl 2-amino-2-cyclopropylacetate hydrochloride is another critical consideration. Extensive toxicological studies have been conducted to assess its acute and chronic effects on various organ systems. These studies have demonstrated that the compound is well-tolerated at relevant doses, although further research is needed to fully understand its long-term implications.

In conclusion, Methyl 2-amino-2-cyclopropylacetate hydrochloride (CAS No. 535936-86-8) represents a promising compound with significant potential in pharmaceutical applications. Its unique structural features, combined with its favorable pharmacokinetic properties, make it an attractive candidate for further development. As research continues to uncover new therapeutic possibilities, this compound is poised to play a vital role in addressing some of today's most pressing medical challenges.